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Compound of Interest

Compound Name:
2,3-Dehydro-3-Deshydroxy-(2E)-

Rosuvastatin

Cat. No.: B13424243

Get Quote

Executive Summary
In the high-stakes landscape of statin development, the control of impurities is not merely a

compliance checkbox but a critical determinant of drug safety and stability.[1] Rosuvastatin EP

Impurity N (commonly known as Rosuvastatin Dehydro Impurity) is a specific degradation

product arising from the dehydration of the statin pharmacophore.

This guide provides a definitive technical analysis of Impurity N, defined by the European

Pharmacopoeia (EP) as a specified impurity. It details the mechanistic pathway of its formation,

its physicochemical profile, and validated analytical protocols for its quantification, ensuring

your workflows align with ICH Q3A(R2) and EP monograph standards.

Chemical Identity and Structural Elucidation[3][4][5]
Nomenclature and Identification
Impurity N represents the dehydrated analogue of Rosuvastatin, where the characteristic 3-

hydroxy group of the heptenoic acid side chain has undergone elimination to form a conjugated

diene system.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13424243#bc-rfq
https://chemicea.com/blog-details/blog-rosuvastatin-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13424243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

EP Designation Rosuvastatin Impurity N

Common Name
Rosuvastatin 3-Dehydro Impurity; Rosuvastatin

Dienoic Acid

Chemical Name (IUPAC)

(2E,5S,6E)-7-[4-(4-Fluorophenyl)-6-(1-

methylethyl)-2-

[methyl(methylsulfonyl)amino]pyrimidin-5-yl]-5-

hydroxyhept-2,6-dienoic acid

CAS Number 2290571-51-4 (Free Acid)

Molecular Formula C₂₂H₂₆FN₃O₅S

Molecular Weight 463.52 g/mol

Stereochemistry
(5S) configuration retained; (2E, 6E) geometry

at double bonds

Structural Analysis
Unlike the parent molecule Rosuvastatin, which possesses a 3,5-dihydroxy heptenoic acid side

chain (essential for HMG-CoA reductase inhibition), Impurity N lacks the hydroxyl group at

position C3. Instead, it features a C2=C3 double bond.

Conjugation: The new double bond at C2 is conjugated with the carbonyl group (C1) and

potentially interacts electronically with the C6 double bond, altering the UV absorption profile

compared to the parent drug.

Polarity: The loss of the secondary alcohol (-OH) at C3 increases the lipophilicity of Impurity

N relative to Rosuvastatin.

Mechanistic Pathway: Formation and Origin
The formation of Impurity N is a classic acid-catalyzed

-elimination reaction. Understanding this mechanism is vital for process control during API
manufacturing and stability studies.
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Degradation Mechanism
Under acidic conditions (low pH) or thermal stress, the 3-hydroxyl group of Rosuvastatin

becomes protonated. This creates a good leaving group (

). Subsequent elimination of a proton from the

-carbon (C2) results in the formation of the

-unsaturated carboxylic acid (Impurity N).

Pathway Visualization
The following diagram illustrates the transformation from Rosuvastatin to Impurity N via acid-

catalyzed dehydration.
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Figure 1: Mechanistic pathway of Rosuvastatin degradation yielding Impurity N via acid-

catalyzed dehydration.

Analytical Characterization & Methodology
Accurate quantification of Impurity N requires a validated HPLC or UPLC method capable of

resolving it from the parent peak and other specified impurities (like the Lactone form).
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Chromatographic Behavior
Due to the loss of the polar hydroxyl group, Impurity N is less polar than Rosuvastatin.

Reverse Phase (RP-HPLC): Impurity N typically elutes after Rosuvastatin (Relative

Retention Time, RRT > 1.0).

UV Detection: The conjugated diene system may result in a bathochromic shift or increased

extinction coefficient at lower wavelengths compared to the parent.

Recommended HPLC Protocol (EP Aligned)
This protocol is derived from standard Pharmacopoeial methods for statin analysis, optimized

for impurity profiling.

Parameter Condition

Column
C18 End-capped (e.g., Inertsil ODS-3V or

equivalent), 250 x 4.6 mm, 5 µm

Mobile Phase A
Acetonitrile / Water / Trifluoroacetic acid

(29:70:1 v/v/v)

Mobile Phase B
Acetonitrile / Water / Trifluoroacetic acid

(70:29:1 v/v/v)

Gradient
Gradient elution (Time: %B) -> 0:0, 30:60,

45:100

Flow Rate 1.0 - 1.2 mL/min

Column Temp 40°C

Detection UV at 242 nm (or diode array for peak purity)

Target RRT ~1.2 - 1.3 (Relative to Rosuvastatin)

Mass Spectrometry (LC-MS/MS)
For structural confirmation during method validation:
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Ionization: ESI Positive Mode (

) or Negative Mode (

).

Parent Ion: m/z 464.2 (

).

Key Fragment: Loss of the side chain often yields the pyrimidine core fragment characteristic

of the rosuvastatin scaffold.

Regulatory & Toxicological Context
Pharmacopoeial Limits
Under the European Pharmacopoeia (EP) monograph for Rosuvastatin Calcium, Impurity N is

a specified impurity.

Acceptance Criteria: Typically

(Standard ICH Q3A limit for specified impurities in new drug substances).

Reporting Threshold: 0.05%.

Safety Assessment
Impurity N preserves the fluorophenyl-pyrimidine core but alters the HMG-CoA reductase

binding pharmacophore (the dihydroxy acid).

Activity: Likely significantly reduced pharmacological activity due to the loss of the 3-OH

group and rigidification of the side chain.

Genotoxicity: As a structural analogue without alerting functional groups (like epoxides or

aromatic nitrosamines), it is generally treated as a standard organic impurity unless specific

in silico alerts (e.g., Derek Nexus) indicate otherwise.

Control Strategy for Drug Development[1]
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To maintain Impurity N below the threshold of toxicological concern (TTC) or specification

limits, implement the following control measures:

pH Control: Strictly maintain pH > 6.0 during wet granulation or liquid formulation stages.

Rosuvastatin is stable in alkaline environments (calcium salt form) but labile in acid.[2]

Excipient Selection: Avoid acidic excipients (e.g., citric acid, ascorbic acid) in solid dosage

forms. Use buffering agents (e.g., Tribasic Calcium Phosphate) to stabilize the micro-

environment.

Drying Process: Minimize heat exposure during drying phases if residual moisture is present,

as hot/wet acidic conditions accelerate dehydration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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